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Compound of Interest

Compound Name: 2,2'-Azobis(2-methylpropionitrile)

Cat. No.: B3424327 Get Quote

Recrystallization Procedure for Purifying
Azobisisobutyronitrile (AIBN) Prior to Use
Introduction

Azobisisobutyronitrile (AIBN) is a widely utilized free-radical initiator in various polymerization

reactions. The purity of AIBN is critical as impurities can adversely affect the kinetics and

outcome of these reactions. Over time, AIBN can decompose, particularly when exposed to

elevated temperatures or light. This decomposition not only reduces the initiator's efficiency but

also introduces impurities into the reaction mixture. Therefore, recrystallization of AIBN is a

crucial purification step to ensure the reliability and reproducibility of polymerization processes.

This document provides a detailed protocol for the recrystallization of AIBN from methanol.

Safety Precautions

AIBN is a thermally sensitive and potentially explosive compound. It is imperative to handle

AIBN with care and adhere to the following safety guidelines:

Always wear appropriate personal protective equipment (PPE), including safety glasses, lab

coat, and gloves.[1]

Work in a well-ventilated fume hood.[1]
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Avoid heating AIBN above 65°C, as it decomposes, releasing nitrogen gas and toxic 2-

cyanopropyl radicals.[1] The decomposition can be vigorous and potentially explosive under

confinement.

Keep AIBN away from heat sources, sparks, and open flames.

Store purified AIBN in a cool, dark place, preferably in a refrigerator or freezer.

Quantitative Data
The efficiency of recrystallization is dependent on the solubility characteristics of the solute in

the chosen solvent at different temperatures. Methanol is a commonly used solvent for AIBN

recrystallization due to the significant difference in AIBN's solubility at elevated and reduced

temperatures.

Table 1: Solubility of AIBN in Methanol at Various Temperatures

Temperature (°C) Temperature (K)
Solubility (g AIBN / 100 g
Methanol)

-5.0 268.15
~2.5 (estimated from graphical

data)

10.0 283.15
~4.5 (estimated from graphical

data)

20.0 293.15 6.1[2]

25.0 298.15 8.46[3]

40.0 313.15
~18.0 (estimated from

graphical data)

45.0 318.15 25.8[3]

Note: Some solubility values are interpolated from graphical representations in the cited

literature and should be considered approximate.
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This protocol details the steps for the recrystallization of AIBN from methanol to achieve high

purity.

Materials and Equipment:

Crude AIBN

Methanol (reagent grade)

Erlenmeyer flask

Heating mantle or hot plate with a water bath

Magnetic stirrer and stir bar

Thermometer

Buchner funnel and filter flask

Filter paper

Ice bath

Spatula

Watch glass

Vacuum desiccator

Procedure:

Dissolution:

For every 10 g of crude AIBN, measure approximately 100-150 mL of methanol into an

Erlenmeyer flask equipped with a magnetic stir bar. The exact volume can be adjusted

based on the solubility data to ensure dissolution at the target temperature while

minimizing product loss.[2]
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Gently heat the methanol to approximately 40-50°C using a water bath on a hot plate.[2]

Caution: Do not heat the methanol to its boiling point and avoid direct heating to prevent

localized overheating of AIBN.

Slowly add the crude AIBN to the warm methanol while stirring continuously until it is

completely dissolved.

Hot Filtration (Optional):

If any insoluble impurities are observed in the hot solution, perform a hot gravity filtration.

This step should be done quickly to prevent premature crystallization.

Crystallization:

Once the AIBN is fully dissolved, remove the flask from the heat source and allow it to cool

slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

After the solution has reached room temperature, place the flask in an ice bath for at least

30 minutes to maximize the precipitation of AIBN crystals.

Filtration:

Set up a Buchner funnel with filter paper and connect the filter flask to a vacuum source.

Wet the filter paper with a small amount of cold methanol to ensure a good seal.

Pour the cold AIBN slurry into the Buchner funnel and apply the vacuum to separate the

crystals from the mother liquor.

Wash the collected crystals with a small amount of ice-cold methanol to remove any

remaining soluble impurities.

Drying:

Break the vacuum and carefully transfer the crystalline AIBN onto a pre-weighed watch

glass.
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Dry the crystals under vacuum at room temperature, preferably in a desiccator containing

a suitable desiccant (e.g., calcium chloride). Caution: Do not oven-dry AIBN, as this can

lead to decomposition.

The purified AIBN should be a white, crystalline solid. A mass fraction purity of greater

than 0.995 can be achieved with this method.[3]

Storage:

Store the dry, purified AIBN in a tightly sealed, light-protected container in a refrigerator or

freezer to prevent decomposition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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